2-Fluoro-6-methoxybenzylamine
Overview
Description
2-Fluoro-6-methoxybenzylamine is a chemical compound with the molecular formula C₈H₁₀FNO . It belongs to the class of aromatic amines and contains a fluorine atom, a methoxy group, and an amino group attached to a benzene ring. The compound’s systematic name is 1-(2-Fluoro-6-methoxyphenyl)ethanamine .
Scientific Research Applications
Synthesis and Herbicide Development
2-Fluoro-6-methoxybenzylamine derivatives play a crucial role in synthesizing pyrimidinyloxybenzylamine herbicides, with novel compounds being developed for agricultural use (Gong Qi-sun, 2005).
Antimycobacterial Activity
Researchers have synthesized various 6-(2-furyl)-9-(p-methoxybenzyl)purines, including 2-fluoro analogs, demonstrating significant antimycobacterial properties. These compounds exhibit low toxicity toward mammalian cells, making them promising candidates for treating Mycobacterium tuberculosis (Morten Braendvang & L. Gundersen, 2007).
Palladium Complexes and Cancer Research
Palladium(II) complexes containing cytokinins derived from 6-benzylaminopurine, including 6-(2-fluorobenzylamino)purine, have been synthesized and show potential for in vitro activity against human tumor cell lines (Z. Trávníček, Michal Šipl, & I. Popa, 2005).
Antihistaminic Action and Molecular Studies
Compounds such as (4-methoxybenzyl)(1,4,5,6-tetrahydropyrimidin-2-yl)amine hydroiodide, synthesized from 2-fluoro analogs, have shown promising bronchorelaxant effects and antihistaminic action in in vitro studies (Murat Genç et al., 2013).
Radiopharmaceutical Applications
Fluorine-18 labeled compounds, including those derived from 2-fluoro analogs, have been developed for PET imaging, particularly in neurologic and oncologic applications. These compounds offer high specificity and potential for mapping various physiological and pathological processes (F. Wagner, J. Ermert, & H. Coenen, 2009).
Synthesis of Novel Compounds
The synthesis of novel compounds, such as methyl 2-amino-6-methoxynicotinate, has been reported using 2-fluoro analogs. These compounds serve as valuable building blocks for further chemical synthesis and pharmaceutical applications (György Jeges et al., 2011).
Insecticidal Activity
Studies on derivatives containing this compound have shown potential insecticidal activity, offering new avenues for pest control and agricultural chemicals (Xinzhuo Zou & Zongxing Qiu, 2002).
Properties
IUPAC Name |
(2-fluoro-6-methoxyphenyl)methanamine | |
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InChI |
InChI=1S/C8H10FNO/c1-11-8-4-2-3-7(9)6(8)5-10/h2-4H,5,10H2,1H3 | |
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InChI Key |
JCXMQSDLDAJYMF-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=C(C(=CC=C1)F)CN | |
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Molecular Formula |
C8H10FNO | |
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DSSTOX Substance ID |
DTXSID20654569 | |
Record name | 1-(2-Fluoro-6-methoxyphenyl)methanamine | |
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Molecular Weight |
155.17 g/mol | |
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CAS No. |
150517-75-2 | |
Record name | 1-(2-Fluoro-6-methoxyphenyl)methanamine | |
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Record name | 2-FLUORO-6-METHOXYBENZYLAMINE | |
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